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Compound of Interest

Compound Name: 1,1,3-Trichloro-1-butene

Cat. No.: B079411

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of chlorinated
butenes and chlorinated butadienes, focusing on key ecotoxicological endpoints. The
information presented is supported by experimental data and standardized testing protocols to
facilitate informed decision-making in chemical selection and risk assessment.

Executive Summary

Chlorinated butenes and chlorinated butadienes are two classes of organochlorine compounds
with distinct environmental profiles. While both groups present environmental concerns,
chlorinated butadienes, particularly hexachlorobutadiene (HCBD), exhibit greater persistence,
bioaccumulation potential, and overall environmental risk. This guide summarizes key data on
their toxicity, biodegradability, and bioaccumulation, and outlines the standard experimental
methodologies used for their assessment.

Data Presentation: A Comparative Analysis

The following tables summarize the key environmental impact parameters for representative
compounds from each class: dichlorobutenes (for chlorinated butenes) and
hexachlorobutadiene (for chlorinated butadienes).

Table 1. Physical and Chemical Properties
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Chlorinated Butenes

Chlorinated Butadienes

Property . )
(Dichlorobutene Isomers) (Hexachlorobutadiene)

Molecular Formula CaHeCl2 CaCle

Molar Mass 125.00 g/mol 260.76 g/mol

Water Solubility

580 - 1240 mg/L at 20-25°C[1]

2 -3.2 mg/L at 25°C

Log Kow (Octanol-Water

Partition Coefficient)

2.18 - 2.6[1]

4.78[2]

Vapor Pressure

3.9 - 15.9 hPa at 25°C[1]

1.8 Pa at 20°C

Table 2: Environmental Fate and Persistence

Parameter

Chlorinated Butenes
(Dichlorobutene Isomers)

Chlorinated Butadienes
(Hexachlorobutadiene)

Biodegradation

Readily biodegradable under

certain conditions.

Persistent, with slow

biodegradation.[3]

Soil Half-life

1.8 to 61 days for 1,3-
dichloropropene (a related

compound).[4]

Estimated to be from months

to years.

Atmospheric Half-life

Subject to photodegradation.

Estimated to be between 60

days and 1.6 years.[2]

Bioaccumulation Potential

Low to moderate.

High, with potential for

biomagnification.[3]

Bioconcentration Factor (BCF)

Data not readily available.

5,800 - 17,000 L/kg in fish.

Table 3: Ecotoxicity Data
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Endpoint

Chlorinated Butenes
(Dichlorobutene Isomers)

Chlorinated Butadienes
(Hexachlorobutadiene)

Acute Fish Toxicity (96h LCso)

1.5 - 10 mg/L (various species)

0.032 - 0.09 mg/L (Rainbow
Trout)

Acute Daphnia Toxicity (48h
ECso)

0.5-5mg/L

0.16 mg/L (Daphnia magna)

Algal Toxicity (72-96h ECso)

Data not readily available.

1.7 mg/L (Scenedesmus

subspicatus)

Carcinogenicity

Classified as a probable
human carcinogen (Group B2)
by the EPA (for 1,4-dichloro-2-
butene).[5]

Classified as a possible human
carcinogen (Group C) by the
EPA.

Mutagenicity

Positive in some in vitro tests.

Genotoxic in experimental

animals.

Experimental Protocols

The environmental data presented in this guide are typically generated using standardized test

guidelines from organizations such as the Organisation for Economic Co-operation and

Development (OECD) and the U.S. Environmental Protection Agency (EPA). Below are

summaries of key experimental protocols.

Aquatic Toxicity Testing (OECD 203, Fish, Acute Toxicity

Test)

This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LCso) over a 96-hour period.

¢ Test Organisms: A recommended fish species (e.g., Rainbow Trout, Zebra fish) is selected.

o Exposure: Fish are exposed to a range of concentrations of the test substance in water

under controlled conditions (temperature, light, pH). A control group is maintained in clean

water.
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o Duration: The exposure period is typically 96 hours.
o Observation: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The LCso value and its confidence limits are calculated using statistical
methods.[6][7][8]

Ready Biodegradability (OECD 301, COz Evolution Test)

This test evaluates the potential for a chemical to be rapidly and completely biodegraded by
microorganisms.

Inoculum: A source of microorganisms, typically activated sludge from a wastewater
treatment plant, is used.

o Test System: The test substance is added as the sole source of organic carbon to a mineral
medium inoculated with the microorganisms.

¢ Incubation: The mixture is incubated in the dark at a constant temperature for 28 days.

o Measurement: The amount of carbon dioxide (COz) produced from the biodegradation of the
test substance is measured over time.

o Data Analysis: The percentage of biodegradation is calculated by comparing the amount of
CO: produced to the theoretical maximum amount. A substance is considered "readily
biodegradable" if it reaches a certain percentage of degradation (e.g., >60%) within a 10-day
window during the 28-day test.[9][10][11]

Mutagenicity (OECD 471, Bacterial Reverse Mutation
Test - Ames Test)

This test is used to identify substances that can cause gene mutations.

o Test Strains: Strains of the bacterium Salmonella typhimurium that are auxotrophic for the
amino acid histidine (i.e., they cannot produce it and require it for growth) are used.

o Exposure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without an external metabolic activation system (S9 mix, which simulates
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mammalian metabolism).

o Plating: The treated bacteria are plated on a minimal agar medium that lacks histidine.
e Incubation: The plates are incubated for 48-72 hours.

e Observation: Only bacteria that have undergone a reverse mutation to regain the ability to
synthesize histidine will grow and form colonies. The number of revertant colonies is
counted.

o Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase
in the number of revertant colonies compared to the negative control.[12][13][14][15][16]

In Vitro Mammalian Chromosomal Aberration Test
(OECD 473)

This test identifies substances that cause structural damage to chromosomes in cultured
mammalian cells.

o Cell Cultures: Established mammalian cell lines (e.g., Chinese Hamster Ovary cells) or
primary cell cultures are used.

o Exposure: The cells are exposed to the test substance at a minimum of three concentrations,
with and without metabolic activation.

o Metaphase Arrest: After exposure, the cells are treated with a substance that arrests them in
the metaphase stage of cell division, when chromosomes are most visible.

e Harvesting and Staining: The cells are harvested, fixed, and stained to make the
chromosomes visible under a microscope.

e Microscopic Analysis: A large number of metaphase cells are analyzed for chromosomal
aberrations, such as breaks and exchanges.

o Data Analysis: The test is considered positive if there is a statistically significant, dose-
dependent increase in the number of cells with chromosomal aberrations.[5][17][18][19][20]
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Mandatory Visualization
Logical Flow of Environmental Impact Assessment

The following diagram illustrates the logical workflow for assessing the environmental impact of
a chemical substance, from initial characterization to risk assessment.
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Caption: Workflow for Environmental Impact Assessment.

Degradation Pathway Comparison

The following diagram illustrates a simplified comparison of the degradation tendencies of
chlorinated butenes and chlorinated butadienes in the environment.
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Caption: Degradation Tendencies Comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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